![molecular formula C7H12N2O B2575951 N-allyl-N'-(1-methylethylidene)formic hydrazide CAS No. 141499-25-4](/img/structure/B2575951.png)
N-allyl-N'-(1-methylethylidene)formic hydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-allyl-N’-(1-methylethylidene)formic hydrazide” is a chemical compound with the CAS Number: 141499-25-4 . Its IUPAC name is N-(prop-2-en-1-yl)-N’-(propan-2-ylidene)formohydrazide .
Molecular Structure Analysis
The InChI code for “N-allyl-N’-(1-methylethylidene)formic hydrazide” is 1S/C7H12N2O/c1-4-5-9(6-10)8-7(2)3/h4,6,8H,1-2,5H2,3H3 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
The molecular formula for “N-allyl-N’-(1-methylethylidene)formic hydrazide” is C7H12N2O . The molecular weight is 140.18 .Scientific Research Applications
Catalytic Applications
N-allyl compounds, including N-allyl-N'-(1-methylethylidene)formic hydrazide, are involved in isomerization reactions catalyzed by transition metal complexes. These reactions are crucial for the selective synthesis of various compounds like enamines, enamides, and azadienes. The coordination of the nitrogen atom with a metal atom significantly influences the reaction's stereochemistry and outcome, with ruthenium complexes showing well-documented reactivity dependencies (Krompiec et al., 2008).
Antimicrobial Properties
Hydrazide–hydrazone derivatives, a class to which this compound belongs, display a broad spectrum of biological activities including antimicrobial properties. Such compounds are synthesized and evaluated for their potential as antibacterial, antitubercular, antifungal, anticancer, anti-inflammatory, and antiviral agents, among others. The antimicrobial activity, in particular, is a prominent aspect explored in scientific literature (Popiołek, 2016) and (Popiołek, 2021).
Hydrogen Production
This compound may also play a role in catalytic hydrogen production from formic acid, as studies have explored the catalytic abilities of supported metal complexes in this reaction. Formic acid is a liquid organic hydrogen carrier that yields hydrogen on-demand when catalyzed, with certain metal complexes exhibiting performance superior to those of supported catalysts with metal nanoparticles (Bulushev, 2021).
properties
IUPAC Name |
N-(propan-2-ylideneamino)-N-prop-2-enylformamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O/c1-4-5-9(6-10)8-7(2)3/h4,6H,1,5H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCYVVGYJSRJXNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NN(CC=C)C=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.